3-(2-thienyl)-5H-indeno[1,2-c]pyridazin-5-one

• IUPAC Name: 3-thiophen-2-ylindeno[1,2-c]pyridazin-5-one
• InChI: InChI=1S/C15H8N2OS/c18-15-10-5-2-1-4-9(10)14-11(15)8-12(16-17-14)13-6-3-7-19-13/h1-8H
• InChI Key: YXVYRMDNIFLLPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NN=C(C=C3C2=O)C4=CC=CS4
• Molecular Formula: C15H8N2OS
• Molecular Weight: 264.30 g/mol

Description

3-(2-thienyl)-5H-indeno[1,2-c]pyridazin-5-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential for various biological applications. This compound belongs to the class of pyridazines, which are known for their diverse pharmacological properties.

Scientific Research Applications

Synthesis and Enzymatic Inhibition

A study by Reniers et al. (2011) on the synthesis of 5H-indeno[1,2-c]pyridazin-5-one derivatives revealed their potential as inhibitors for human monoamine oxidase A and B (MAO-A and MAO-B). These compounds showed higher activity and selectivity against MAO-B, with one derivative being identified as a competitive inhibitor. The research highlights the influence of substituting the central heterocycle on the MAO-inhibiting properties of these compounds (Reniers, J., Meinguet, C., Moineaux, L., Masereel, B., Vincent, S., Frédérick, R., & Wouters, J., 2011).

Antibacterial Activity

Al-Kamali et al. (2014) investigated the antibacterial activities of novel thieno[2,3-c]pyridazines, synthesized using 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material. These compounds were evaluated against various bacteria, showcasing the potential of 3-(2-thienyl)-5H-indeno[1,2-c]pyridazin-5-one derivatives in the development of new antibacterial agents (Al-Kamali, A. S., Al-Hazmi, A., Alhousami, M., & Al-Masany, Mokhtar A., 2014).

Potential for Monoamine Oxidase Inhibition

Another research by Rimaz et al. (2017) presented a green and convenient route for the synthesis of substituted 3-Aryl-5H-indeno[1,2-c]pyridazines, highlighting their potential as monoamine oxidase type A (MAOA) inhibitors. This study emphasizes the environmental benefits of using water as a solvent and the high regioselectivity achieved in the synthesis process (Rimaz, M., Aali, Farkhondeh, Khalili, B., & Prager, R., 2017).